Cas no 1563860-65-0 ((2E)-3-chloro-3-cyclopropylprop-2-enoic acid)

(2E)-3-Chloro-3-cyclopropylprop-2-enoic acid is a versatile intermediate in organic synthesis, characterized by its cyclopropyl and α,β-unsaturated carboxylic acid functional groups. The compound's structural features, including the electrophilic β-carbon and reactive chlorine substituent, make it valuable for constructing complex molecular frameworks, particularly in pharmaceutical and agrochemical applications. Its conjugated system enables participation in cycloaddition and nucleophilic substitution reactions, while the cyclopropyl ring enhances steric and electronic modulation. The compound is typically employed in the synthesis of biologically active molecules, offering precise control over stereochemistry and functional group compatibility. High purity and stability under standard handling conditions further contribute to its utility in advanced synthetic workflows.
(2E)-3-chloro-3-cyclopropylprop-2-enoic acid structure
1563860-65-0 structure
Product Name:(2E)-3-chloro-3-cyclopropylprop-2-enoic acid
CAS No:1563860-65-0
MF:C6H7ClO2
MW:146.571581125259
MDL:MFCD24135495
CID:4609918
Update Time:2025-05-19

(2E)-3-chloro-3-cyclopropylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-3-CYCLOPROPYLPROP-2-ENOIC ACID
    • 2-Propenoic acid, 3-chloro-3-cyclopropyl-
    • (2E)-3-chloro-3-cyclopropylprop-2-enoic acid
    • MDL: MFCD24135495
    • Inchi: 1S/C6H7ClO2/c7-5(3-6(8)9)4-1-2-4/h3-4H,1-2H2,(H,8,9)
    • InChI Key: YYSKDSYNQGEULQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C=C(Cl)C1CC1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 256.2±13.0 °C at 760 mmHg
  • Flash Point: 108.7±19.8 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

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Additional information on (2E)-3-chloro-3-cyclopropylprop-2-enoic acid

Latest Research Insights on (2E)-3-chloro-3-cyclopropylprop-2-enoic acid (CAS: 1563860-65-0) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of (2E)-3-chloro-3-cyclopropylprop-2-enoic acid (CAS: 1563860-65-0) as a versatile intermediate in medicinal chemistry and drug discovery. This α,β-unsaturated carboxylic acid derivative, characterized by its cyclopropyl and chloro substituents, has demonstrated unique reactivity profiles that make it valuable for the synthesis of bioactive compounds. Emerging literature indicates its potential as a building block for protease inhibitors and modulators of inflammatory pathways, with particular attention to its role in covalent drug design strategies targeting cysteine residues.

A 2023 study published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) revealed the compound's application in developing irreversible Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the electrophilic β-carbon of 1563860-65-0 to create covalent adducts with Cys481 in BTK, achieving nanomolar potency while maintaining selectivity over other kinases. The cyclopropyl moiety was found to optimally balance reactivity and metabolic stability, addressing limitations observed in earlier acrylamide-based inhibitors.

Structural-activity relationship (SAR) investigations reported in Bioorganic & Medicinal Chemistry Letters (2023, 33:128456) demonstrated that the (2E)-configuration is crucial for biological activity, with the Z-isomer showing 10-fold lower potency in cellular assays. X-ray crystallography data confirmed that the cyclopropyl group induces favorable van der Waals interactions with hydrophobic binding pockets, while the chlorine atom serves as a metabolic blocker at the β-position.

Notably, the compound has emerged as a key intermediate in the synthesis of novel NLRP3 inflammasome inhibitors, as described in a recent patent application (WO202318765A1). The α,β-unsaturated system enables Michael addition with the critical cysteine residue in NLRP3, and the cyclopropyl ring appears to prevent off-target reactivity with glutathione, addressing a major challenge in developing covalent inflammasome modulators.

From a synthetic chemistry perspective, advances in asymmetric synthesis of 1563860-65-0 have been achieved using chiral palladium catalysts, as reported in ACS Catalysis (2023, 13:7892-7901). This development enables access to enantiomerically pure material (>99% ee), which is particularly valuable for studying stereospecific biological effects. Process chemistry improvements have also reduced production costs by 40% through a novel continuous flow hydrogenation process.

Safety and ADME profiling studies (2023, Drug Metabolism and Disposition 51:1122-1131) indicate that 1563860-65-0 exhibits favorable pharmacokinetic properties in rodent models, with moderate plasma protein binding (65-72%) and acceptable oral bioavailability (F=45%). The chlorine atom significantly reduces CYP450-mediated metabolism compared to non-halogenated analogs, while the cyclopropyl group minimizes hERG channel liability (IC50 > 30 μM).

Ongoing clinical translation efforts focus on derivatives of this scaffold for autoimmune diseases and oncology indications. Phase I trials of a BTK inhibitor (CP-306543) incorporating this pharmacophore have shown promising safety profiles, with plans for Phase II studies in rheumatoid arthritis. The unique physicochemical properties of 1563860-65-0 continue to inspire novel drug design approaches across multiple therapeutic areas.

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